Cas no 1369258-02-5 (4-[(5-methyl-3-pyridinyl)oxy]benzenemethanol)
1369258-02-5 structure
Product Name:4-[(5-methyl-3-pyridinyl)oxy]benzenemethanol
CAS No:1369258-02-5
MF:C13H13NO2
MW:215.247823476791
CID:2114123
Update Time:2023-11-19
4-[(5-methyl-3-pyridinyl)oxy]benzenemethanol Chemical and Physical Properties
Names and Identifiers
-
- 4-[(5-methyl-3-pyridinyl)oxy]Benzenemethanol
- CID 121004051
- Benzenemethanol, 4-[(5-methyl-3-pyridinyl)oxy]-
- 4-[(5-methyl-3-pyridinyl)oxy]benzenemethanol
-
- Inchi: 1S/C13H13NO2/c1-10-6-13(8-14-7-10)16-12-4-2-11(9-15)3-5-12/h2-8,15H,9H2,1H3
- InChI Key: IGZWOADNPAFCGO-UHFFFAOYSA-N
- SMILES: O(C1C=NC=C(C)C=1)C1C=CC(CO)=CC=1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 202
- Topological Polar Surface Area: 42.4
Experimental Properties
- Density: 1.174±0.06 g/cm3(Predicted)
- Boiling Point: 372.3±37.0 °C(Predicted)
- pka: 14.28±0.10(Predicted)
4-[(5-methyl-3-pyridinyl)oxy]benzenemethanol Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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